Cas no 21754-31-4 (Cyclo(-L-Ser-L-Tyr))

• Product Name: Cyclo(-L-Ser-L-Tyr)
• CAS No: 21754-31-4
• MF: C₁₂H₁₄N₂O₄
• MW: 250.250563144684
• MDL: MFCD00237620
• CID: 254814
• PubChem ID: 3082196
• Update Time: 2025-05-19

Cyclo(-L-Ser-L-Tyr) Chemical and Physical Properties

Names and Identifiers

• 2,5-Piperazinedione,3-(hydroxymethyl)-6-[(4-hydroxyphenyl)methyl]-, (3S,6S)-
• (3S,6S)-3-(hydroxymethyl)-6-[(4-hydroxyphenyl)methyl]piperazine-2,5-dione
• Cyclo(-L-Ser-L-Tyr)
• Cyclo(-Ser-Tyr)
• 2,5-Piperazinedione,3-(hydroxymethyl)-6-((4-hydroxyphenyl)methyl)-,(3S-cis)
• 3-(1-hydroxyethyl)-6-(4-hydroxybenzyl)-2,5-diketopiperazine
• Cyclo(D-seryl-L-tyrosyl)
• cyclo(L-Ser-L-Tyr)
• Cyclo(L-seryl-L-tyrosyl)
• Cyclo(seryltyrosyl)
• cyclo-L-tyrosyl-L-serine
• cyclo-Ser-Tyr
• (3S,6S)-3-(Hydroxymethyl)-6-[(4-hydroxyphenyl)methyl]-2,5-piperazinedione
• cyclo-(L-seryl-L-tyrosyl)
• DTXSID80176156
• (3S,6S)-3-(4-Hydroxybenzyl)-6-(hydroxymethyl)piperazine-2,5-dione
• cyclo-(L-tyrosyl-L-seryl)
• MFCD00237620
• (3S, 6S)-3-(hydroxymethyl)-6-[(4-hydroxyphenyl)methyl]piperazine-2, 5-dione
• 2,5-Piperazinedione, 3-(hydroxymethyl)-6-((4-hydroxyphenyl)methyl)-, (3S-cis)-
• (3S,6S)-3-(4-Hydroxybenzyl)-6-(hydroxymethyl)-2,5-piperazinedione
• CHEBI:177862
• Cyclo(ser-tyr)
• J-014277
• 21754-31-4
• CHEMBL2074804
• CS-0208799
• G84420

• MDL： MFCD00237620
• Inchi： 1S/C12H14N2O4/c15-6-10-12(18)13-9(11(17)14-10)5-7-1-3-8(16)4-2-7/h1-4,9-10,15-16H,5-6H2,(H,13,18)(H,14,17)/t9-,10-/m0/s1
• InChI Key： CHYMARRIVIIBNV-UWVGGRQHSA-N
• SMILES： O=C1[C@H](CC2C=CC(=CC=2)O)NC([C@H](CO)N1)=O

Computed Properties

• Exact Mass: 250.09500
• Monoisotopic Mass: 250.095
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 326
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 98.7A^2
• XLogP3: 0.2

Experimental Properties

• Density: 1.339
• Boiling Point: 679.1°Cat760mmHg
• Flash Point: 364.5°C
• Refractive Index: 1.585
• PSA: 98.66000
• LogP: -0.43220

Cyclo(-L-Ser-L-Tyr) Security Information

• Storage Condition：-15°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on Cyclo(-L-Ser-L-Tyr)

Exploring Cyclo(-L-Ser-L-Tyr) (CAS No. 21754-31-4): A Versatile Cyclic Dipeptide with Broad Applications

Cyclo(-L-Ser-L-Tyr), identified by its CAS number 21754-31-4, is a cyclic dipeptide composed of L-serine and L-tyrosine residues. This unique molecular structure endows it with remarkable stability and bioactivity, making it a subject of growing interest in pharmaceutical research, cosmetic formulations, and nutraceutical development. The cyclic nature of this compound enhances its resistance to enzymatic degradation, a feature highly sought after in drug design and functional ingredient applications.

Recent studies highlight the potential of Cyclo(-L-Ser-L-Tyr) as a modulator of cellular signaling pathways. Researchers are particularly intrigued by its possible role in skin barrier enhancement and anti-aging formulations, topics that dominate current cosmetic science discussions. The compound's ability to potentially influence collagen synthesis and oxidative stress response aligns perfectly with consumer demand for science-backed skincare ingredients.

In the realm of peptide therapeutics, CAS 21754-31-4 represents an important structural motif. Its diketopiperazine core serves as a privileged scaffold in medicinal chemistry, often associated with improved bioavailability compared to linear peptides. This characteristic answers the frequent search query "why are cyclic peptides more stable than linear ones?" that appears in scientific forums and search engines.

The synthesis of Cyclo(-L-Ser-L-Tyr) typically involves solid-phase peptide synthesis followed by cyclization, a process that has been optimized in recent years to improve yields and purity. This advancement addresses another common industry concern: "how to efficiently produce cyclic dipeptides at scale?" The compound's relatively simple structure compared to larger cyclic peptides makes it an attractive candidate for cost-effective production.

Nutritional science has also taken notice of Cyclo(-L-Ser-L-Tyr), with preliminary research suggesting potential bioactive properties that might influence metabolic pathways. While not yet classified as a nutraceutical, its presence in certain fermented foods has sparked interest in its possible gut health benefits - a trending topic in microbiome research and functional foods.

From an analytical perspective, CAS 21754-31-4 presents interesting challenges and opportunities. Its detection and quantification in complex matrices require sophisticated techniques like LC-MS/MS, reflecting the broader analytical chemistry question of "how to analyze small cyclic peptides accurately?" that frequently appears in method development discussions.

The safety profile of Cyclo(-L-Ser-L-Tyr) makes it particularly attractive for various applications. Unlike some synthetic compounds, this naturally occurring dipeptide derivative generally shows excellent biocompatibility, addressing the growing consumer demand for clean-label ingredients in both cosmetic and food applications.

Looking forward, the scientific community anticipates expanded research into the structure-activity relationships of Cyclo(-L-Ser-L-Tyr). Particular attention focuses on how modifications to its aromatic and hydroxyl groups might enhance specific biological activities, a research direction that could answer the often-asked question "how can we improve peptide drug properties?"

In formulation science, the solubility characteristics of 21754-31-4 present both challenges and opportunities. Its amphiphilic nature allows for interesting interactions with various delivery systems, making it relevant to searches about "how to formulate poorly water-soluble peptides" - a common formulation hurdle.

The commercial availability of Cyclo(-L-Ser-L-Tyr) has increased significantly in recent years, reflecting growing industrial interest. Suppliers now offer various grades from research quantities to kilogram scales, responding to the market need expressed in searches for "bulk cyclic dipeptide suppliers" and "GMP-grade peptide intermediates."

Environmental considerations regarding CAS 21754-31-4 are generally positive, as its natural origin and biodegradability align with green chemistry principles. This aspect resonates with the increasing number of searches for "sustainable peptide synthesis" and "eco-friendly bioactive compounds."

As research continues, Cyclo(-L-Ser-L-Tyr) stands at the intersection of multiple scientific disciplines, from medicinal chemistry to cosmeceuticals. Its relatively simple structure belies significant potential, making 21754-31-4 a compound to watch in the coming years as applications evolve and new discoveries emerge.